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Compound of Interest

Meta-methyl 4-anilino-1-Boc-
Compound Name: o
piperidine

Cat. No.: B3371347

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-butyl 4-((3-methylphenyl)amino)piperidine-1-carboxylate, commonly known as meta-
methyl 4-anilino-1-Boc-piperidine, is an analytical reference standard.[1][2] It is categorized
as a precursor in the synthesis of fentanyl-related compounds.[1][2] This technical guide
provides a comprehensive overview of its chemical properties, synthesis, and analysis, tailored
for professionals in research and drug development. This compound is intended for research
and forensic applications.[1][2]

Chemical and Physical Properties

Meta-methyl 4-anilino-1-Boc-piperidine is a derivative of 4-anilinopiperidine with a tert-
butoxycarbonyl (Boc) protecting group on the piperidine nitrogen and a methyl group at the
meta position of the aniline ring. This structure makes it a key intermediate in the synthesis of
certain fentanyl analogs.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference
CAS Number 679409-60-0 [1]
Molecular Formula C17H26N202 [1]
Molecular Weight 290.4 g/mol [1]

Formal Name

4-[(3-methylphenyl)amino]-1-
piperidinecarboxylic acid, 1,1-

dimethylethyl ester

[1]

m-methyl 4-Anilino-1-Boc-

piperidine, 4-(m-tolylamino)-1-

Synonyms 1
ynony Boc-piperidine, 4-(meta- s
tolylamino)-1-Boc-piperidine
DMF: 1 mg/ml; DMSO: Slightly
Solubility soluble; Ethanol: Slightly [1]

soluble

Storage Temperature

-20°C

[2]

Note: Specific spectral data such as 1H NMR, 13C NMR, and IR for meta-methyl 4-anilino-1-

Boc-piperidine are not readily available in the referenced public literature. Researchers should

perform their own spectral analysis for compound verification.

Synthesis and Logical Relationships

The synthesis of meta-methyl 4-anilino-1-Boc-piperidine is a critical step in the production of

specific fentanyl analogs. The general synthetic pathway involves the reductive amination of N-

Boc-4-piperidone with m-toluidine. This is followed by deprotection of the Boc group and

subsequent N-alkylation and acylation to yield the final fentanyl analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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